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Compound of Interest

Compound Name: 2-Aminoethyl methacrylate

Cat. No.: B1196711

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for 2-
Aminoethyl Methacrylate Hydrochloride (AEMA HCI). The information is compiled from Safety
Data Sheets (SDS) and relevant regulatory guidelines to ensure safe laboratory practices. This
document is intended for professionals in research, scientific, and drug development fields and
should be used in conjunction with your institution's specific safety protocols.

Chemical and Physical Properties

2-Aminoethyl methacrylate hydrochloride is a reactive hydrophilic monomer with a primary
amine group and a methacrylate backbone.[1][2] This structure allows for its use in
copolymerization to create functional materials.[1][2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1196711?utm_src=pdf-interest
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://polysciences.com/products/2-aminoethyl-methacrylate-hydrochloride-min-95
https://www.nbinno.com/monomers/2-aminoethyl-methacrylate-hydrochloride-properties-applications-chemical-synthesis-yi
https://polysciences.com/products/2-aminoethyl-methacrylate-hydrochloride-min-95
https://www.nbinno.com/monomers/2-aminoethyl-methacrylate-hydrochloride-properties-applications-chemical-synthesis-yi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 2420-94-2 [3]
Molecular Formula CeH12CINO2 [3]
Molecular Weight 165.62 g/mol [3]

White to light green or light
Appearance _ [4]

brown crystalline powder

Typically contains ~500 ppm
Stabilizer ypiealy PP

phenothiazine

Storage Temperature

2-8°C

Hazard Identification and Classification

AEMA HCl is classified as a hazardous chemical.[5] The primary hazards are skin and eye

irritation.[3]

Hazard GHS Signal Hazard
Category . Reference
Class Pictogram Word Statement
Skin H315:
Corrosion/Irrit 2 GHSO07 Warning Causes skin [3]
ation irritation
_ H319:
Serious Eye
] Causes
Damage/Eye 2 GHSO07 Warning ] [3]
o serious eye
[rritation o
irritation
Specific
target organ May cause
toxicity 3 GHSO07 Warning respiratory [5]
(single irritation
exposure)
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Toxicological Data

Comprehensive toxicological data for 2-Aminoethyl Methacrylate Hydrochloride is limited.
The toxicological properties have not been fully investigated.[5] Acute Toxicity Estimates (ATE)
are provided below, though no specific acute toxicity studies on the substance are cited in the
available literature. Occupational exposure limits (OELs) have not been established for this
compound.[5][6]

Endpoint Route Species Value Reference

> 2000 mg/kg
LD50 Oral Rat [5]

(ATE)

> 2000 mg/kg

LD50 Dermal Rabbit [5]
(ATE)
) > 5 mg/L (ATE,
LC50 Inhalation Rat ) [5]
mist)

ATE: Acute Toxicity Estimate

Experimental Protocols

The hazard classifications for skin and eye irritation are typically determined using standardized
methods, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD). Acute toxicity is also determined by specific OECD guidelines.

Skin Irritation Testing (Based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
potential of a chemical to cause skin irritation.[5] The principle of the test is to apply the test
chemical to the RhE model and then measure cell viability. A reduction in cell viability below a
certain threshold indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD Guideline 405)

This test evaluates a substance's potential to cause eye irritation or serious eye damage. It
typically involves applying a single dose of the test substance to one eye of an experimental
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animal, with the other eye serving as a control. The degree of eye irritation is then scored at
specific intervals. To reduce reliance on animal testing, a weight-of-the-evidence approach is
recommended, considering existing data and in vitro results first.

Acute Oral, Dermal, and Inhalation Toxicity Testing

o Oral Toxicity (OECD Guideline 423): This method involves the administration of the
substance in a stepwise procedure to a small number of animals to determine the dose at
which toxic effects are observed.[7][8][9][10]

o Dermal Toxicity (OECD Guideline 402): The test substance is applied to the skin of animals,
and the toxic effects are observed.[11][12][13][14][15]

 Inhalation Toxicity (OECD Guideline 403): Animals are exposed to the substance via
inhalation to determine the concentration that causes adverse effects.[16][17][18][19][20]

Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure the stability of 2-
Aminoethyl Methacrylate Hydrochloride.

o Handling: Avoid contact with skin and eyes.[5] Do not breathe dust.[5] Use only in a well-
ventilated area. Wash hands thoroughly after handling.

o Storage: Keep container tightly closed.[5] It is recommended to keep the substance
refrigerated.[5]

e Incompatible Materials: Strong oxidizing agents and strong bases.[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling AEMA HCI.
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
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» Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
o Personal Precautions: Ensure adequate ventilation. Wear personal protective equipment.

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
dust formation.

Visualized Workflows and Logical Relationships

The following diagrams illustrate key safety and handling workflows for 2-Aminoethyl
Methacrylate Hydrochloride.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Identification Process
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Caption: Workflow for Hazard Identification.
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First Aid for AEMA HCI Exposure

P> Ingestion P Rinse Mouth, Drink Water

Eye Contact P> Rinse Eyes for 15 min v
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>

, , A

Skin Contact P> Wash with Soap & Water

P Inhalation P> Move to Fresh Air
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Caption: First Aid Procedures for Exposure.
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AEMA HCI Spill Cleanup

Ensure Adequate Ventilation

'
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'
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'

Sweep up and Shovel

'
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'

Clean Spill Area

Y

Dispose of Waste According to Regulations

End_Cleanup

Click to download full resolution via product page

Caption: Spill Cleanup Workflow.
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Disclaimer

This document is intended as a guide and does not replace the need for a thorough risk
assessment before use. Always refer to the most current Safety Data Sheet provided by the
manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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